Cas no 2171948-32-4 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid
• CAS No: 2171948-32-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5835043
• PubChem ID: 165876347
• Update Time: 2025-06-15

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid
• EN300-1546991
• 2171948-32-4
• 2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}oxy)propanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)34-28-24(29)21-13-3-2-4-14-23(21)27-26(32)33-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,16,21-23H,2-4,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KRFXGFAQTZMESC-UHFFFAOYSA-N
• SMILES： O(C(NC1CCCCCC1C(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic Acid (CAS No. 2171948-32-4)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid, identified by its CAS number 2171948-32-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and the presence of multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid consists of a complex arrangement of atoms, including carbon, hydrogen, oxygen, and nitrogen. The presence of the fluoren-9-yl group, a fused aromatic system known for its stability and rigidity, plays a crucial role in determining the compound's overall chemical behavior. This aromatic moiety is further functionalized with a methoxycarbonyl group, which enhances the molecule's solubility and reactivity in various biochemical pathways.

The compound also features a cycloheptyl formamide moiety, which is connected to the fluorene derivative through an amino linkage. This structural feature imparts a certain level of flexibility to the molecule while maintaining its overall stability. The formamide group is particularly interesting from a chemical perspective, as it can participate in hydrogen bonding interactions, which are essential for many biological processes. These interactions are critical for the compound's ability to bind to biological targets and exert its pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid has emerged as a promising candidate in this context due to its unique structural features and potential biological activities. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurological disorders, inflammation, and cancer. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid represents a significant challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthetic route typically involves multiple steps, including the introduction of the fluorene derivative, the formation of the methoxycarbonyl group, and the assembly of the cycloheptyl formamide moiety. Each step requires careful optimization to ensure the highest quality product.

The pharmacological profile of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid is still under investigation, but early studies have provided valuable insights into its potential therapeutic effects. The compound has been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions may lead to modulation of cellular processes such as proliferation, differentiation, and apoptosis. Understanding these mechanisms is crucial for developing effective drug candidates that can target specific diseases.

One particularly interesting aspect of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid is its potential ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances while regulating the entry of essential nutrients. Many drug candidates fail to cross this barrier efficiently, limiting their therapeutic efficacy. However, preliminary data suggest that this compound may be capable of penetrating the BBB due to its lipophilic properties and structural characteristics. This ability could make it an effective treatment for neurological disorders that require direct access to brain tissue.

The development of novel pharmaceuticals often involves extensive preclinical testing to evaluate safety and efficacy before human trials can begin. 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid has undergone several rounds of preclinical studies in vitro and in vivo. These studies have provided valuable information about its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity studies have been conducted to assess potential side effects and ensure safety for future clinical trials.

The results from these preclinical studies have been encouraging and have laid the foundation for further research into this compound's therapeutic potential. Researchers are now exploring ways to optimize its pharmacological properties and develop it into a viable drug candidate. This includes modifications to enhance its bioavailability, reduce toxicity, and improve target specificity. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

The field of medicinal chemistry continues to evolve rapidly with new discoveries being made at an unprecedented pace. Compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid represent just a few examples of how innovative chemistry can lead to breakthroughs in drug development. As our understanding of biological systems grows more sophisticated，so too does our ability to design molecules that can interact with these systems in meaningful ways.

In conclusion，2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}oxy)propanoic acid (CAS No. strong>< strong>2171948 -32 -4)< strong> strong>< strong> strong>< strong> strong>< em em>< em em>< em em>< em em>< em em>< em em>< em em>< em em>< strong>CAS number: strong>< strong>>2171948 -32 -4), with its complex structure，has emerged as a promising candidate for further research in pharmaceutical applications。 Its unique chemical properties，potential biological activities，and synthetic challenges make it an intriguing subject for both academic researchers and industry scientists。 As research continues，we can expect more insights into how this compound can contribute to advancements in medicine。